An In-depth Technical Guide to the Synthesis and Characterization of Bcr-abl-IN-6
An In-depth Technical Guide to the Synthesis and Characterization of Bcr-abl-IN-6
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Bcr-abl-IN-6, a potent and selective inhibitor of the Bcr-Abl kinase. This document is intended for an audience of researchers, scientists, and professionals in the field of drug development who are interested in the discovery and preclinical evaluation of novel targeted cancer therapies.
Introduction
Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the presence of the Philadelphia chromosome, which results from a reciprocal translocation between chromosomes 9 and 22. This translocation leads to the formation of the BCR-ABL1 fusion gene, encoding the constitutively active Bcr-Abl tyrosine kinase. This aberrant kinase activity drives the uncontrolled proliferation of granulocytes and is a critical target for therapeutic intervention in CML.
Bcr-abl-IN-6 is a novel, potent, and selective small molecule inhibitor of the Bcr-Abl kinase. It is a derivative of imatinib, a first-generation Bcr-Abl inhibitor, and was designed to overcome resistance mechanisms, particularly the T315I mutation, which confers resistance to many existing therapies.[1] This guide details the synthetic route, characterization data, and biological evaluation of Bcr-abl-IN-6.
Synthesis of Bcr-abl-IN-6
The synthesis of Bcr-abl-IN-6 is a multi-step process involving key chemical transformations, including a Sonogashira coupling and an amide bond formation. The general synthetic scheme is outlined below.
Synthetic Scheme
Caption: General overview of the synthetic route to Bcr-abl-IN-6.
Experimental Protocol: Synthesis of Bcr-abl-IN-6
The synthesis of Bcr-abl-IN-6 involves two key steps: a Sonogashira coupling to form the carbon-carbon bond between the indazole core and the ethynyl group, followed by an amide coupling to introduce the final side chain.
Step 1: Sonogashira Coupling
This reaction couples a terminal alkyne with an aryl or vinyl halide. In the synthesis of Bcr-abl-IN-6, a substituted 4-iodo-1H-indazol-3-amine is coupled with a terminal alkyne.
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Reactants: 4-Iodo-1H-indazol-3-amine, terminal alkyne (e.g., trimethylsilylacetylene), Pd(PPh₃)₂Cl₂, CuI, and a base (e.g., triethylamine).
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Solvent: A suitable aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF).
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Procedure:
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To a solution of 4-iodo-1H-indazol-3-amine in the chosen solvent, add the palladium catalyst, copper(I) iodide, and the base.
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The terminal alkyne is then added, and the reaction mixture is stirred at room temperature or slightly elevated temperature until completion, which is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Upon completion, the reaction is worked up by removing the solvent, and the crude product is purified by column chromatography. If a silyl-protected alkyne is used, a deprotection step with a fluoride source (e.g., tetrabutylammonium fluoride) is necessary.
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Step 2: Amide Coupling (HATU)
The intermediate from the Sonogashira coupling, which is a carboxylic acid, is then coupled with an amine using a peptide coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).
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Reactants: The carboxylic acid intermediate, the desired amine, HATU, and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).
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Solvent: An aprotic polar solvent like DMF.
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Procedure:
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The carboxylic acid intermediate is dissolved in the solvent, followed by the addition of the amine, HATU, and DIPEA.
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The reaction mixture is stirred at room temperature overnight.
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The product, Bcr-abl-IN-6, is then isolated and purified, typically by preparative high-performance liquid chromatography (HPLC).
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Characterization of Bcr-abl-IN-6
The structure and purity of the synthesized Bcr-abl-IN-6 are confirmed using a variety of analytical techniques.
| Technique | Purpose | Expected Results |
| ¹H NMR | To determine the proton chemical environment and confirm the structure. | Peaks corresponding to the aromatic and aliphatic protons of the molecule with appropriate chemical shifts and coupling constants. |
| ¹³C NMR | To determine the carbon skeleton of the molecule. | Peaks corresponding to all unique carbon atoms in the structure. |
| Mass Spectrometry (MS) | To determine the molecular weight of the compound. | A molecular ion peak corresponding to the calculated mass of Bcr-abl-IN-6. |
| High-Performance Liquid Chromatography (HPLC) | To assess the purity of the final compound. | A single major peak indicating a high degree of purity (typically >95%). |
Biological Activity and Characterization
The biological activity of Bcr-abl-IN-6 is evaluated through a series of in vitro assays to determine its potency and selectivity as a Bcr-Abl kinase inhibitor.
Quantitative Data Summary
| Parameter | Bcr-Abl (Wild-Type) | Bcr-Abl (T315I Mutant) | Cellular EC₅₀ (K562 cells) | Reference |
| IC₅₀ | 4.6 nM | 227 nM | - | [1] |
| EC₅₀ | - | - | 14.6 nM | [1] |
Experimental Protocols
Bcr-Abl Kinase Inhibition Assay
This assay measures the ability of Bcr-abl-IN-6 to inhibit the enzymatic activity of both wild-type and T315I mutant Bcr-Abl kinase.
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Principle: A luminescence-based kinase assay that measures the amount of ADP produced from the kinase reaction. The ADP is converted to ATP, which is then used in a luciferase reaction to produce light.
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Procedure:
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The Bcr-Abl enzyme (wild-type or T315I mutant) is incubated with a specific substrate and ATP in the presence of varying concentrations of Bcr-abl-IN-6.
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After the kinase reaction, a reagent is added to stop the reaction and measure the amount of ADP formed.
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The luminescence is measured using a plate reader.
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The IC₅₀ value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is calculated from the dose-response curve.
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Cellular Proliferation Assay (MTT Assay)
This assay determines the cytotoxic and cytostatic effects of Bcr-abl-IN-6 on CML cell lines, such as K562, which are positive for the Bcr-Abl fusion protein.
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Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.
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Procedure:
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K562 cells are seeded in 96-well plates and treated with various concentrations of Bcr-abl-IN-6.
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After a defined incubation period (e.g., 72 hours), MTT reagent is added to each well and incubated to allow formazan crystal formation.
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A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.
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The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.
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The EC₅₀ value, the concentration of the compound that causes a 50% reduction in cell viability, is determined.
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Mechanism of Action and Signaling Pathway
Bcr-Abl is a constitutively active tyrosine kinase that activates a number of downstream signaling pathways, leading to increased cell proliferation and survival, and inhibition of apoptosis. These pathways include the Ras/MAPK pathway, the PI3K/Akt pathway, and the JAK/STAT pathway.
Bcr-abl-IN-6 exerts its therapeutic effect by binding to the ATP-binding site of the Bcr-Abl kinase domain, thereby inhibiting its autophosphorylation and the phosphorylation of its downstream substrates. This leads to the suppression of the pro-proliferative and anti-apoptotic signals, ultimately inducing apoptosis in Bcr-Abl positive cancer cells.
Bcr-Abl Signaling Pathway and Inhibition by Bcr-abl-IN-6
Caption: Bcr-Abl signaling pathways and the inhibitory action of Bcr-abl-IN-6.
Experimental Workflow for Kinase Inhibitor Profiling
The following workflow outlines the general steps for profiling a novel kinase inhibitor like Bcr-abl-IN-6.
Caption: A typical workflow for the preclinical profiling of a kinase inhibitor.
Conclusion
Bcr-abl-IN-6 is a potent inhibitor of both wild-type and the T315I mutant of Bcr-Abl kinase. Its synthesis is achievable through standard organic chemistry techniques, and its biological activity can be thoroughly characterized using established in vitro assays. The data presented in this guide support the further investigation of Bcr-abl-IN-6 as a potential therapeutic agent for the treatment of Chronic Myeloid Leukemia, particularly in cases of acquired resistance to current therapies. This document provides a foundational resource for researchers and drug developers working in this critical area of oncology.
